Cas no 10602-37-6 (1,1,3,3-Tetraethoxy-2-methyl-propane)

1,1,3,3-Tetraethoxy-2-methyl-propane structure
10602-37-6 structure
Product Name:1,1,3,3-Tetraethoxy-2-methyl-propane
CAS No:10602-37-6
MF:C12H26O4
MW:234.332444667816
MDL:MFCD00541470
CID:48682
PubChem ID:82761
Update Time:2025-04-18

1,1,3,3-Tetraethoxy-2-methyl-propane Chemical and Physical Properties

Names and Identifiers

    • 1,1,3,3-Tetraethoxy-2-methylpropane
    • 1,1,3,3-Tetraethoxy-2-methyl-propane
    • 2-Methyl-1,1,3,3-tetraethoxypropane
    • PROPANE, 1,1,3,3-TETRAETHOXY-2-METHYL-
    • 1,1,3,3-Tetraaethoxy-2-methyl-propan
    • EINECS 234-225-2
    • Methyl-malonaldehyd-bis-diaethylacetal
    • methylmalonaldehyde bis-(diethyl acetal)
    • methylmalondialdehyde tetraethyldiacetal
    • 1,1,3,3-Tetramethoxy-2-methyl propane
    • UNII-T2853P7X59
    • MFCD00541470
    • Methylmalonaldehyde Tetraethyl Diacetal
    • NS00052377
    • 1,1,3,3-tetra-ethoxy-2-methylpropane
    • Temp
    • A934449
    • 10602-37-6
    • XTYLJMKJLMHFJK-UHFFFAOYSA-N
    • WLZ3336
    • SS-2445
    • EN300-43613
    • J-001526
    • Z443355572
    • DTXSID60147480
    • AMY37979
    • AKOS015838726
    • SCHEMBL358984
    • E78367
    • 1.1.3.3-tetraethoxy-2-methylpropane
    • T2853P7X59
    • DTXCID4069971
    • MDL: MFCD00541470
    • Inchi: 1S/C12H26O4/c1-6-13-11(14-7-2)10(5)12(15-8-3)16-9-4/h10-12H,6-9H2,1-5H3
    • InChI Key: XTYLJMKJLMHFJK-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)C(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 234.18300
  • Monoisotopic Mass: 234.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9A^2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: NA
  • Density: 0,92 g/cm3
  • Melting Point: Not available
  • Boiling Point: 159°C 30mm
  • Flash Point: 64°C
  • Refractive Index: 1.423
  • PSA: 36.92000
  • LogP: 2.42070

1,1,3,3-Tetraethoxy-2-methyl-propane Security Information

1,1,3,3-Tetraethoxy-2-methyl-propane Customs Data

  • HS CODE:2909199090
  • Customs Data:

    China Customs Code:

    2909199090

    Overview:

    2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,1,3,3-Tetraethoxy-2-methyl-propane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T302154-250mg
1,1,3,3-Tetraethoxy-2-methyl-propane
10602-37-6 98%
250mg
¥80.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T302154-1g
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¥262.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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1,1,3,3-Tetraethoxy-2-methyl-propane
10602-37-6 98%
5g
¥898.90 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X84065-5g
1,1,3,3-tetraethoxy-2-methylpropane
10602-37-6 98%
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¥748.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X84065-1g
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TRC
T291520-1g
1,1,3,3-Tetraethoxy-2-methyl-propane
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$ 170.00 2022-06-02
TRC
T291520-10g
1,1,3,3-Tetraethoxy-2-methyl-propane
10602-37-6
10g
$ 1360.00 2022-06-02
TRC
T291520-1000mg
1,1,3,3-Tetraethoxy-2-methyl-propane
10602-37-6
1g
$207.00 2023-05-17
TRC
T291520-10000mg
1,1,3,3-Tetraethoxy-2-methyl-propane
10602-37-6
10g
$1642.00 2023-05-17
eNovation Chemicals LLC
D114709-50g
1,1,3,3-TETRAETHOXY-2-METHYLPROPANE
10602-37-6 98%
50g
$1580 2024-08-03

1,1,3,3-Tetraethoxy-2-methyl-propane Related Literature

  • 1. The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XLVIII. Nitration of pyrazoles in the 3- and 5-positions
    Alan R. Katritzky,H. Okan Tarhan,Bulent Terem J. Chem. Soc. Perkin Trans. 2 1975 1632
  • 2. The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXXIV. The hydrogen-exchange rates of methylpyrazoles
    Sergio Clementi,Paul P. Forsythe,C. David Johnson,Alan R. Katritzky J. Chem. Soc. Perkin Trans. 2 1973 1675
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